Cas no 83658-13-3 (3-Isoquinolinemethanamine, 3,4-dihydro-7-chloro-N,N-dimethyl-1-(2-fluorophenyl)-, hydrochloride, hydrate (1:2:1))

• Product name: 3-Isoquinolinemethanamine, 3,4-dihydro-7-chloro-N,N-dimethyl-1-(2-fluorophenyl)-, hydrochloride, hydrate (1:2:1)
• CAS No: 83658-13-3
• MF: C₁₈H₂₀Cl₃FN₂
• MW: 389.722205162048
• CID: 728801
• PubChem ID: 3068607

3-Isoquinolinemethanamine, 3,4-dihydro-7-chloro-N,N-dimethyl-1-(2-fluorophenyl)-, hydrochloride, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinemethanamine, 3,4-dihydro-7-chloro-N,N-dimethyl-1-(2-fluorophenyl)-, hydrochloride, hydrate (1:2:1)
• 1-[7-chloro-1-(2-fluorophenyl)-3,4-dihydroisoquinolin-3-yl]-N,N-dimeth yl-methanamine dihydrochloride
• 1-[7-chloro-1-(2-fluorophenyl)-3,4-dihydroisoquinolin-3-yl]-N,N-dimethylmethanamine,dihydrochloride
• DTXSID701003626
• 83658-13-3
• 1-(7-Chloro-1-(2-fluorophenyl)-3,4-dihydroisoquinolin-3-yl)-N,N-dimethylmethanamine dihydrochloride
• 1-[7-Chloro-1-(2-fluorophenyl)-3,4-dihydroisoquinolin-3-yl]-N,N-dimethylmethanamine--hydrogen chloride (1/2)

• Inchi： InChI=1S/C18H18ClFN2.2ClH/c1-22(2)11-14-9-12-7-8-13(19)10-16(12)18(21-14)15-5-3-4-6-17(15)20;;/h3-8,10,14H,9,11H2,1-2H3;2*1H
• InChI Key： PXEHYZNTHMRIRC-UHFFFAOYSA-N
• SMILES： CN(C)CC1CC2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3F.Cl.Cl

Computed Properties

• Exact Mass: 388.06761
• Monoisotopic Mass: 388.06761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.6

Experimental Properties

• Boiling Point: 402.2°C at 760 mmHg
• Flash Point: 197°C